Cas no 2098123-94-3 (3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride)

• Product Name: 3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
• CAS No: 2098123-94-3
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• CID: 4774822
• Update Time: 2023-08-17

3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
• 5-cyclopropyl-2-(1,1-dioxothiolan-3-yl)pyrazol-3-amine;hydrochloride
• 3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride

• Inchi： 1S/C10H15N3O2S.ClH/c11-10-5-9(7-1-2-7)12-13(10)8-3-4-16(14,15)6-8;/h5,7-8H,1-4,6,11H2;1H
• InChI Key： KUNZPAPTAIZFAI-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)N1C(=CC(C2CC2)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 277.0651756 g/mol
• Monoisotopic Mass: 277.0651756 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 277.77
• Topological Polar Surface Area: 86.4